Cas no 30011-75-7 (3-Thiophenecarboxylicacid, 2-benzoyl-)

• Product Name: 3-Thiophenecarboxylicacid, 2-benzoyl-
• CAS No: 30011-75-7
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• CID: 321585
• PubChem ID: 315609
• Update Time: 2025-04-19

3-Thiophenecarboxylicacid, 2-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 2-benzoyl-
• 2-Benzoyl-3-thiophenecarboxylic acid
• 2-Benzoylthiophen-3-carbonsaeure
• 2-benzoyl-thiophene-3-carboxylic acid
• AC1L7S1Y
• AG-E-98125
• CTK1C6330
• NSC241106
• 30011-75-7
• DTXSID00184091
• YBL5AXL3PJ
• NSC 241106
• 2-benzoylthiophene-3-carboxylic acid
• SCHEMBL11400117
• UNII-YBL5AXL3PJ
• 3-Thiophenecarboxylic acid, 2-benzoyl-
• NSC-241106

• Inchi： 1S/C12H8O3S/c13-10(8-4-2-1-3-5-8)11-9(12(14)15)6-7-16-11/h1-7H,(H,14,15)
• InChI Key： FGJUGEQAUPANNZ-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.01944
• Monoisotopic Mass: 232.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6
• XLogP3: 2.8

Experimental Properties

• Density: 1.369
• Boiling Point: 456.6°Cat760mmHg
• Flash Point: 229.9°C
• Refractive Index: 1.643
• PSA: 54.37
• LogP: 2.67730